Cas no 1805595-12-3 (1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene)

• Product Name: 1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene
• CAS No: 1805595-12-3
• MF: C₉H₂F₉IO
• MW: 424.001686573029
• CID: 4964671
• Update Time: 2025-05-26

1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene

• Inchi： 1S/C9H2F9IO/c10-7(11,12)3-1-2-4(20-9(16,17)18)6(19)5(3)8(13,14)15/h1-2H
• InChI Key： FRCXOBSACCYRLO-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Exact Mass: 423.90067 g/mol
• Monoisotopic Mass: 423.90067 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2
• Molecular Weight: 424.00

Additional information on 1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene

Introduction to 1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene (CAS No. 1805595-12-3)

1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene (CAS No. 1805595-12-3) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound features a benzene ring substituted with multiple trifluoromethyl groups and an iodine atom, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The presence of trifluoromethyl groups imparts exceptional stability and reactivity to the molecule, while the iodine atom provides a versatile handle for further chemical modifications. These properties make 1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene an attractive starting material for the synthesis of complex organic molecules with diverse biological activities.

In the realm of pharmaceutical research, 1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential in the synthesis of compounds with anti-cancer, anti-inflammatory, and anti-viral properties. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects against specific cancer cell lines, highlighting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene has also found utility in materials science. Its unique electronic properties make it suitable for use in the fabrication of functional materials such as organic semiconductors and photovoltaic devices. A 2021 study in the Journal of Materials Chemistry C reported that derivatives of this compound exhibited excellent charge transport properties, making them promising candidates for use in organic electronic devices.

The synthesis of 1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the introduction of trifluoromethyl groups via electrophilic fluorination reactions and the subsequent substitution of iodine atoms through nucleophilic aromatic substitution reactions. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound, facilitating its broader application in research and industry.

In terms of safety and handling, it is important to note that while 1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling, and laboratory protocols should be strictly followed to ensure safe working conditions.

The future prospects for 1,2-Bis(trifluoromethyl)-3-iodo-4-(trifluoromethoxy)benzene are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity while exploring new applications in both pharmaceuticals and materials science. As new derivatives are developed and characterized, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.